Cas no 1305325-03-4 (tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate)

• Product Name: tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate
• CAS No: 1305325-03-4
• MF: C₁₁H₁₁BrIN₃O₂
• MW: 424.032413721085
• MDL: MFCD20487041
• CID: 2131954
• Update Time: 2025-06-18

tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• tert-Butyl 3-bromo-5-iodo-1H-pyrazolo-[3,4-b]pyridine-1-carboxylate
• tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate, AldrichCPR
• tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate

• MDL： MFCD20487041
• Inchi： 1S/C11H11BrIN3O2/c1-11(2,3)18-10(17)16-9-7(8(12)15-16)4-6(13)5-14-9/h4-5H,1-3H3
• InChI Key： ZJYGWJIOZGJLEC-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)C(=NN2C(=O)OC(C)(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 453.9±55.0 °C at 760 mmHg
• Flash Point: 228.3±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)